Cas no 1644164-49-7 (6,7-Dinitro-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 6,7-Dinitro-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1644164-49-7
• MF: C₉H₉N₃O₄
• MW: 223.19
• CID: 5071222
• PubChem ID: 163321653
• Update Time: 2025-10-23

6,7-Dinitro-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1644164-49-7
• E82365
• 6,7-Dinitro-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C9H9N3O4/c13-11(14)8-3-6-1-2-10-5-7(6)4-9(8)12(15)16/h3-4,10H,1-2,5H2
• InChI Key： BLDXVKRMQXQEJK-UHFFFAOYSA-N
• SMILES： C1CNCC2=CC([N+]([O-])=O)=C([N+]([O-])=O)C=C12

Computed Properties

• Exact Mass: 223.05930578g/mol
• Monoisotopic Mass: 223.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 104Ų

Additional information on 6,7-Dinitro-1,2,3,4-tetrahydroisoquinoline

Comprehensive Overview of 6,7-Dinitro-1,2,3,4-tetrahydroisoquinoline (CAS No. 1644164-49-7)

6,7-Dinitro-1,2,3,4-tetrahydroisoquinoline (CAS No. 1644164-49-7) is a specialized organic compound belonging to the tetrahydroisoquinoline family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical research and material science. The presence of nitro groups at the 6 and 7 positions of the tetrahydroisoquinoline backbone makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role as a precursor for heterocyclic compounds, which are widely used in drug discovery and development.

In the context of current scientific trends, 6,7-Dinitro-1,2,3,4-tetrahydroisoquinoline aligns with the growing demand for nitrogen-containing heterocycles. These compounds are pivotal in designing bioactive molecules, a topic frequently searched in academic and industrial circles. The compound's nitro-functionalized structure also makes it relevant to discussions about sustainable synthesis and green chemistry, as researchers seek eco-friendly methods to produce such intermediates. Its CAS No. 1644164-49-7 is often queried in databases like SciFinder and Reaxys, highlighting its importance in chemical research.

From a structural perspective, 6,7-Dinitro-1,2,3,4-tetrahydroisoquinoline exhibits interesting electronic properties due to the electron-withdrawing nature of the nitro groups. This characteristic is exploited in organic electronics and photocatalysis, areas that have seen exponential growth in publications and patents. The compound's potential as a ligand or building block for metal-organic frameworks (MOFs) is another hot topic, as MOFs are widely studied for applications in gas storage, catalysis, and sensing.

The synthesis of 6,7-Dinitro-1,2,3,4-tetrahydroisoquinoline typically involves nitration reactions of its parent tetrahydroisoquinoline derivative. Optimizing these reactions for higher yields and selectivity is a common challenge discussed in forums and research papers. Questions like "How to improve the nitration efficiency of tetrahydroisoquinoline derivatives?" or "What catalysts are suitable for 6,7-Dinitro-1,2,3,4-tetrahydroisoquinoline synthesis?" are frequently encountered in search queries, reflecting the compound's technical relevance.

In pharmaceutical research, 6,7-Dinitro-1,2,3,4-tetrahydroisoquinoline is explored for its potential as a pharmacophore in central nervous system (CNS) drug candidates. The tetrahydroisoquinoline scaffold is known for its affinity toward various receptors, and the addition of nitro groups can modulate its biological activity. This aligns with the increasing interest in neuroactive compounds and small-molecule therapeutics, which dominate recent literature and conference discussions.

Another area where 6,7-Dinitro-1,2,3,4-tetrahydroisoquinoline finds relevance is in analytical chemistry. Its distinct UV-Vis absorption profile makes it useful as a chromophore or fluorescent probe. Researchers often search for "spectroscopic properties of nitro-substituted tetrahydroisoquinolines" or "applications of 6,7-Dinitro-1,2,3,4-tetrahydroisoquinoline in sensing," indicating its utility beyond synthetic chemistry.

Safety and handling of 6,7-Dinitro-1,2,3,4-tetrahydroisoquinoline are also critical topics. While not classified as hazardous under standard regulations, proper storage conditions (e.g., avoiding light and moisture) are frequently discussed in technical datasheets. Queries like "stability of nitro-substituted heterocycles" or "best practices for handling 6,7-Dinitro-1,2,3,4-tetrahydroisoquinoline" reflect user concerns about practical usage.

In summary, 6,7-Dinitro-1,2,3,4-tetrahydroisoquinoline (CAS No. 1644164-49-7) is a versatile compound with broad applications in drug discovery, material science, and analytical chemistry. Its structural features and functional groups make it a subject of ongoing research, particularly in the context of sustainable synthesis and bioactive molecule design. As scientific inquiries continue to evolve, this compound remains a key player in advancing interdisciplinary research.